Cas no 238403-51-5 (Perfluoro-3,5,5-trimethylhexanoic Acid)

Perfluoro-3,5,5-trimethylhexanoic Acid is a highly fluorinated carboxylic acid characterized by its strong hydrophobic and oleophobic properties. Its perfluorinated alkyl chain confers exceptional chemical and thermal stability, making it suitable for applications requiring resistance to harsh environments. The branched structure enhances solubility in organic solvents while maintaining low surface energy, which is advantageous for coatings and surfactants. This compound is particularly valued in specialty polymers, surface modification, and fluorinated surfactant formulations. Its stability under extreme conditions and compatibility with fluorinated systems make it a useful intermediate in high-performance materials. Proper handling is required due to its potential environmental persistence.

Perfluoro-3,5,5-trimethylhexanoic Acid structure

238403-51-5 structure

Product Name:Perfluoro-3,5,5-trimethylhexanoic Acid

CAS No:238403-51-5

MF:C₉HF₁₇O₂

MW:464.075902700424

MDL:MFCD01320752

CID:253540

PubChem ID:2776395

Update Time:2025-05-28

Perfluoro-3,5,5-trimethylhexanoic Acid Chemical and Physical Properties

Names and Identifiers

- PERFLUORO-3,5,5'-TRIMETHYLHEXANOIC ACID
- 1H,1H-Perfluoro-3,5,5-trimethylhexanoic acid
- 2,2,3,4,4,6,6,6-octafluoro-3,5,5-tris(trifluoromethyl)hexanoic acid
- Perfluoro-3,5,5-trimethylhexanoic acid
- PC3548
- NS00018865
- SCHEMBL3221510
- A816932
- AKOS015852672
- FT-0676127
- HVTQXQHCPONZQV-UHFFFAOYSA-N
- 238403-51-5
- Perfluoro(3,5,5-trimethylhexanoic) acid
- C9HF17O2
- (Perfluoro)-3,5,5-tris(trifluoromethyl)hexanoic acid
- DTXSID10380042
- Perfluoro-3,5,5-trimethylhexanoic Acid
- MDL： MFCD01320752
- Inchi： 1S/C9HF17O2/c10-2(11,1(27)28)4(12,9(24,25)26)5(13,14)3(6(15,16)17,7(18,19)20)8(21,22)23/h(H,27,28)
- InChI Key： HVTQXQHCPONZQV-UHFFFAOYSA-N
- SMILES： FC(C(C(F)(F)F)(C(C(=O)O)(F)F)F)(C(C(F)(F)F)(C(F)(F)F)C(F)(F)F)F

Computed Properties

Exact Mass: 463.97100
Monoisotopic Mass: 463.971
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 28
Rotatable Bond Count: 8
Complexity: 568
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3A^2
XLogP3: 5.9

Experimental Properties

Color/Form: No data available
Density: 1.8±0.1 g/cm3
Melting Point: No data available
Boiling Point: 200°C
Flash Point: 51.1±25.9 °C
Refractive Index: 1.288
PSA: 37.30000
LogP: 5.28550
Vapor Pressure: 1.2±0.6 mmHg at 25°C

Perfluoro-3,5,5-trimethylhexanoic Acid Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：UN 3265
Hazard Category Code： 34
Safety Instruction： S26; S36/37/39
Hazardous Material Identification：
Risk Phrases：R34
HazardClass：CORROSIVE
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Perfluoro-3,5,5-trimethylhexanoic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	001441-25g	Perfluoro-3,5,5-trimethylhexanoic acid	238403-51-5	84%	25g	1527CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	001441-5g	Perfluoro-3,5,5-trimethylhexanoic acid	238403-51-5	84%	5g	730CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	001441-25g	Perfluoro-3,5,5-trimethylhexanoic acid	238403-51-5	84%	25g	1527.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	001441-5g	Perfluoro-3,5,5-trimethylhexanoic acid	238403-51-5	84%	5g	730.0CNY	2021-07-10
TRC	P270415-5mg	Perfluoro-3,5,5-trimethylhexanoic Acid	238403-51-5		5mg	$ 155.00	2023-09-06
TRC	P270415-10mg	Perfluoro-3,5,5-trimethylhexanoic Acid	238403-51-5		10mg	$ 259.00	2023-09-06
TRC	P270415-50mg	Perfluoro-3,5,5-trimethylhexanoic Acid	238403-51-5		50mg	$ 1064.00	2023-09-06
Cooke Chemical	LN692688-1g	Perfluoro-3,5,5-trimethylhexanoic acid	238403-51-5	84%	1g	RMB 206.40	2025-02-21
Ambeed	A372112-100g	2,2,3,4,4,6,6,6-Octafluoro-3,5,5-tris(trifluoromethyl)hexanoic acid	238403-51-5	84%	100g	$545.0	2024-04-21